Cas no 3392-11-8 (Na-Boc-L-tryptophan N-hydroxysuccinimide ester)

• Product Name: Na-Boc-L-tryptophan N-hydroxysuccinimide ester
• CAS No: 3392-11-8
• MF: C₂₀H₂₃N₃O₆
• MW: 401.413125276566
• MDL: MFCD00022756
• CID: 44104
• PubChem ID: 87561319
• Update Time: 2025-05-20

Na-Boc-L-tryptophan N-hydroxysuccinimide ester Chemical and Physical Properties

Names and Identifiers

• Boc-L-tryptophan N-hydroxysuccinimide ester
• Boc-Trp-Osu
• tert-Butyl (S)-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-1-(1H-indol-3-ylmethyl)-2-oxoethyl]carbamate
• Nalpha-(tert-Butoxycarbonyl)-L-tryptophan N-Succinimidyl Ester
• Boc-L-Trp-OSu
• BOC-L-TRYPTOPHAN HYDROXYSUCCINIMIDESTER
• AmbotzBAA5980
• Boc-L-Tryptophan-OSu
• BOC-Trp-NHS
• N&alpha
• N(ALPHA)-(TERT-BUTOXYCARBONYL)-L-TRYPTOPHAN N-HYDROXYSUCCINIMIDE ESTER
• Nalpha-Boc-L-tryptophan hydroxysuccinimide ester
• N-Boc-L-tryptophan N-hydroxysuccinimide ester
• N-t-butyloxycarbonyl-L-tryptophan N-hydroxysuccinimide ester
• Nα-(tert-Butoxycarbonyl)-L-tryptophan N-Succinimidyl Ester
• Nα-Boc-L-tryptophan N-Succinimidyl Ester
• tert-Butyl (S)-(2-((2,5-dioxo-1-pyrrolidinyl)oxy)-1-(1H-indol-3-ylmethyl)-2-oxoethyl)carbamate
• 2,5-dioxopyrrolidin-1-yl n-(tert-butoxycarbonyl)-l-tryptophanate
• CPJXMXQYRHNIFU-HNNXBMFYSA-N
• BDBM50043812
• AX8001241
• ST2412711
• B3435
• Nalpha-Boc-L-tryptophan N-Succinimidyl Ester
• V5286
• Nalph
• Na-Boc-L-tryptophan N-hydroxysuccinimide ester

• MDL： MFCD00022756
• Inchi： 1S/C20H23N3O6/c1-20(2,3)28-19(27)22-15(18(26)29-23-16(24)8-9-17(23)25)10-12-11-21-14-7-5-4-6-13(12)14/h4-7,11,15,21H,8-10H2,1-3H3,(H,22,27)/t15-/m0/s1
• InChI Key： CPJXMXQYRHNIFU-HNNXBMFYSA-N
• SMILES： O(C(N[C@H](C(=O)ON1C(CCC1=O)=O)CC1=CNC2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 401.15900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 658
• XLogP3: 1.9
• Topological Polar Surface Area: 118

Experimental Properties

• Melting Point: 146-148 °C
• PSA: 117.80000
• LogP: 2.53970
• Optical Activity: [α]20/D −24.0±2.0°, c = 1% in dioxane

Na-Boc-L-tryptophan N-hydroxysuccinimide ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：3-10-21
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Na-Boc-L-tryptophan N-hydroxysuccinimide ester

Comprehensive Guide to Na-Boc-L-tryptophan N-hydroxysuccinimide ester (CAS No. 3392-11-8): Properties, Applications, and Innovations

Na-Boc-L-tryptophan N-hydroxysuccinimide ester (CAS No. 3392-11-8) is a highly versatile peptide coupling reagent widely used in organic synthesis and bioconjugation. This compound, featuring a Boc-protected tryptophan moiety and an N-hydroxysuccinimide (NHS) ester group, is pivotal in the construction of complex peptide-based therapeutics and biomolecular probes. Its unique structure enables efficient amide bond formation, making it indispensable in drug discovery and proteomics research.

The growing demand for custom peptide synthesis and targeted drug delivery systems has spotlighted Na-Boc-L-tryptophan NHS ester as a critical reagent. Researchers frequently search for "Boc-tryptophan NHS ester solubility," "protocols for Boc deprotection," and "NHS ester conjugation techniques," reflecting its technical relevance. This compound’s compatibility with solid-phase peptide synthesis (SPPS) and aqueous reaction conditions further enhances its utility in biopharmaceutical development.

From a structural perspective, the Boc group in CAS 3392-11-8 provides temporary protection for the tryptophan amino acid during synthesis, while the NHS ester facilitates selective reactions with primary amines. This dual functionality is exploited in designing fluorescent labels, antibody-drug conjugates (ADCs), and protein-protein interaction studies. Recent trends in AI-driven molecular design have also incorporated such reagents to optimize peptide stability and bioavailability.

Innovations in green chemistry have spurred interest in eco-friendly alternatives for peptide coupling agents. However, Na-Boc-L-tryptophan NHS ester remains preferred due to its high reaction yield and minimal racemization risk. FAQs like "How to store Boc-protected NHS esters?" or "Best solvents for NHS ester reactions" underscore practical user concerns. Proper storage in anhydrous conditions at -20°C and use of DMF or DMSO as solvents are widely recommended.

In summary, Na-Boc-L-tryptophan N-hydroxysuccinimide ester (CAS 3392-11-8) bridges chemical biology and pharmaceutical innovation. Its role in peptide therapeutics, combined with evolving bioconjugation strategies, ensures its prominence in both academic and industrial research. As personalized medicine advances, this compound will continue to enable breakthroughs in precision drug design.